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Compound of Interest

Compound Name: antimycin A1

Cat. No.: B016430

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antimycin A is a potent inhibitor of the mitochondrial electron transport chain, specifically
targeting Complex Il (cytochrome c reductase).[1] This inhibition disrupts cellular respiration
and leads to the generation of reactive oxygen species (ROS).[1] Due to its mechanism of
action, Antimycin A is widely used in research to study mitochondrial function, induce
apoptosis, and investigate cellular metabolic pathways.[1] This document provides a detailed
protocol for the preparation, storage, and handling of a stock solution of Antimycin A in dimethyl
sulfoxide (DMSO).

Physicochemical Data

A summary of the key quantitative data for Antimycin A is presented in the table below for easy
reference.
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Property Value References
Molecular Formula C2sH40N209 [1112]
Molecular Weight 548.6 g/mol [11[2][3]
Appearance Powder

Solubility in DMSO > 35 mg/mL [1114]
Solubility in Ethanol 50 mg/mL [1]

CAS Number 1397-94-0 [1112]

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 15 mM Antimycin A stock solution in DMSO.

3.1. Materials

Antimycin A powder (lyophilized)[1]

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves[5]

3.2. Safety Precautions

e Antimycin Ais highly toxic if swallowed, inhaled, or in contact with skin.[6][7] Handle with
extreme care in a well-ventilated area or a chemical fume hood.[8]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cellsignal.com/products/33357/datasheet?images=1&protocol=0
https://pubchem.ncbi.nlm.nih.gov/compound/Antimycin-A
https://www.cellsignal.com/products/33357/datasheet?images=1&protocol=0
https://pubchem.ncbi.nlm.nih.gov/compound/Antimycin-A
https://www.citeab.com/biochemicals/3371443-a8674-antimycin-a
https://www.cellsignal.com/products/33357/datasheet?images=1&protocol=0
https://www.cellsignal.com/products/activators-inhibitors/antimycin-a/33357
https://www.cellsignal.com/products/33357/datasheet?images=1&protocol=0
https://www.cellsignal.com/products/33357/datasheet?images=1&protocol=0
https://pubchem.ncbi.nlm.nih.gov/compound/Antimycin-A
https://www.cellsignal.com/products/33357/datasheet?images=1&protocol=0
https://www.fishersci.com/store/msds?partNumber=AAJ63522LB0&productDescription=ANTIMYCIN+A+5MG&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-202467.pdf
https://cdn.caymanchem.com/cdn/msds/34799m.pdf
https://www.sigmaaldrich.com/NL/en/sds/sigma/a8674?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.[5]

o Consult the Safety Data Sheet (SDS) for complete safety information before handling.[5][6]
[8]

» Dispose of waste according to institutional and local regulations.[5]

3.3. Preparation Workflow
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Preparation

Start: Equilibrate Antimycin A to Room Temp.

1. Weigh 10 mg of
Antimycin A Powder

2. Add 1.2 mL of DMSO to the powder

3. Vortex thoroughly until
a clear solution is formed

Stofage

4. Aliguot into sterile,
light-protected tubes

5. Store aliquots at -20°C

@eady for experimenD

Click to download full resolution via product page

Caption: Workflow for preparing an Antimycin A stock solution.
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3.4. Step-by-Step Procedure

» Equilibration: Before opening, allow the vial of lyophilized Antimycin A powder to equilibrate
to room temperature to prevent condensation.

o Calculation: To prepare a 15 mM stock solution, the following calculation is used:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

o Volume (mL) = (0.010 g / (0.015 mol/L * 548.6 g/mol )) * 1000 mL/L = 1.21 mL

o For practical purposes, reconstitute 10 mg of Antimycin Ain 1.2 mL of DMSO.[1][4]
e Weighing: Carefully weigh 10 mg of Antimycin A powder in a suitable container.
e Dissolving: Add 1.2 mL of DMSO to the powder.[1][4]

o Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved,
resulting in a clear solution.

Storage and Stability

» Lyophilized Powder: Store the lyophilized Antimycin A powder at -20°C, desiccated. In this
form, it is stable for up to 24 months.[1][4]

e Stock Solution: Once dissolved in DMSO, the stock solution should be aliquoted into small,
single-use volumes to avoid repeated freeze-thaw cycles.[1][4] Store these aliquots at -20°C.

e Solution Stability: The stock solution in DMSO is stable for at least 3 months when stored
properly at -20°C.[1][4] While the exact stability in DMSO has not been definitively
established by all suppliers, it is expected to be comparable to solutions in ethanol.

Mechanism of Action

Antimycin A functions by inhibiting the mitochondrial electron transport chain at Complex Il.[1]
This action blocks the oxidation of ubiquinol and disrupts the Q-cycle, effectively halting cellular
respiration.[1] This process also leads to an increase in the production of mitochondrial reactive
oxygen species (ROS).
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Caption: Antimycin A inhibits Complex IlI of the electron transport chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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